Cas no 1704632-65-4 (3-(2,6-dichlorophenyl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}propan-1-one)

• Product Name: 3-(2,6-dichlorophenyl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}propan-1-one
• CAS No: 1704632-65-4
• MF: C₁₇H₂₁Cl₂NO₃S
• MW: 390.324541807175
• CID: 6231787
• PubChem ID: 90590939
• Update Time: 2025-07-02

3-(2,6-dichlorophenyl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}propan-1-one
• 1704632-65-4
• AKOS024883452
• 3-(2,6-dichlorophenyl)-1-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• 3-(2,6-dichlorophenyl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• F6441-4436
• 3-(2,6-dichlorophenyl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one

• Inchi： 1S/C17H21Cl2NO3S/c1-24(22,23)13-9-11-5-6-12(10-13)20(11)17(21)8-7-14-15(18)3-2-4-16(14)19/h2-4,11-13H,5-10H2,1H3
• InChI Key： ATSJWTFKBGVERX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCC(N1C2CCC1CC(C2)S(C)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 389.0619201g/mol
• Monoisotopic Mass: 389.0619201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-(2,6-dichlorophenyl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}propan-1-one

Introduction to 3-(2,6-dichlorophenyl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}propan-1-one (CAS No. 1704632-65-4) in Modern Chemical and Pharmaceutical Research

The compound 3-(2,6-dichlorophenyl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}propan-1-one, identified by its CAS number 1704632-65-4, represents a significant advancement in the realm of specialized organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including dichlorophenyl, methanesulfonyl, and a bicyclo3.2.1octan core, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry, driven by the need for more effective and selective therapeutic agents. The structural motif of bicyclo3.2.1octan is particularly noteworthy, as it introduces rigidity and conformational constraints that can enhance binding affinity to biological targets. This structural feature, combined with the electron-withdrawing effects of the methanesulfonyl group and the electron-donating nature of the aromatic dichlorophenyl ring, creates a dynamic interplay of electronic properties that is highly conducive to drug design.

Recent studies have highlighted the importance of azabicycloalkanes in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic profiles. The incorporation of an 8-azabicyclo3.2.1octan moiety into the molecular structure of this compound not only enhances its structural complexity but also opens up possibilities for interactions with a wide range of biological receptors. This has prompted researchers to explore its potential as an intermediate in the synthesis of novel bioactive molecules.

The dichlorophenyl substituent is another key feature that contributes to the compound's chemical diversity. This group is known for its ability to modulate electronic properties and influence metabolic stability, making it a common choice in the design of pharmaceuticals targeting neurological disorders and inflammatory conditions. The synergistic effect of the dichlorophenyl ring with the bicyclo3.2.1octan core suggests that this compound may exhibit unique pharmacological properties that are not observed with simpler molecular architectures.

From a synthetic perspective, the preparation of 3-(2,6-dichlorophenyl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}propan-1-one involves a series of sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the methanesulfonyl group requires precise control over reaction conditions to ensure high yield and purity, while the assembly of the bicyclo3.2.1octan framework necessitates advanced cyclization techniques. These synthetic challenges underscore the compound's complexity and demonstrate the expertise required to develop such molecules for practical applications.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique combination of functional groups makes it a versatile building block for further derivatization, allowing chemists to tailor its properties for specific industrial needs. For instance, modifications to the dichlorophenyl ring could enhance its compatibility with polymer matrices, while alterations to the bicyclo3.2.1octan core might improve its stability under various environmental conditions.

In conclusion, 3-(2,6-dichlorophenyl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}propan-1-one (CAS No. 1704632-65-4) represents a remarkable achievement in synthetic chemistry and drug discovery. Its complex structure, characterized by key motifs such as dichlorophenyl, methanesulfonyl, and bicyclo3.2.1octan, positions it as a promising candidate for further exploration in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of chemical biology and therapeutic innovation.